Cas no 131215-94-6 (1-Tetradecanol, 14-mercapto-)
1-Tetradecanol, 14-mercapto- structure
Product Name:1-Tetradecanol, 14-mercapto-
CAS No:131215-94-6
MF:C14H30OS
MW:246.45240354538
CID:1228202
PubChem ID:21676849
Update Time:2025-04-20
1-Tetradecanol, 14-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 1-Tetradecanol, 14-mercapto-
- 14-sulfanyltetradecan-1-ol
- 131215-94-6
- DTXSID20616768
- SCHEMBL2118586
-
- Inchi: 1S/C14H30OS/c15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16/h15-16H,1-14H2
- InChI Key: KIQDSYRSJKCHCM-UHFFFAOYSA-N
- SMILES: SCCCCCCCCCCCCCCO
Computed Properties
- Exact Mass: 246.2019
- Monoisotopic Mass: 246.20173675g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 13
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- PSA: 20.23
1-Tetradecanol, 14-mercapto- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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